Cas no 929047-09-6 ((9aS)-octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine)

• Product Name: (9aS)-octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine
• CAS No: 929047-09-6
• MF: C₈H₁₆N₂
• MW: 140.226041793823
• CID: 1121893
• Update Time: 2025-06-11

(9aS)-octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• (9aS)-octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine

• Inchi： 1S/C8H16N2/c1-2-8-3-4-9-5-7-10(8)6-1/h8-9H,1-7H2/t8-/m0/s1
• InChI Key： PXYNCQRQUOOTSQ-QMMMGPOBSA-N
• SMILES： N1CC[C@]2([H])CCCN2CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on (9aS)-octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine

Introduction to Compound CAS No. 929047-09-6: (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine

(9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine (CAS No. 929047-09-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolo[1,2-d][1,4]diazepines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound make it a valuable candidate for various drug development programs.

The chemical structure of (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine consists of a fused ring system with a pyrrole and a diazepine moiety. The presence of the chiral center at the 9a position (denoted by the (S) configuration) imparts significant stereochemical complexity to the molecule. This stereochemistry plays a crucial role in determining the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the activity of monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease and other neurodegenerative conditions. The selective inhibition of MAO-B by (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine suggests its potential as a lead compound for developing new treatments for these diseases.

In addition to its neuroprotective properties, (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine has also shown promise in cancer research. A recent study published in Cancer Research reported that this compound exhibits potent antiproliferative effects on various cancer cell lines. The mechanism of action appears to involve the modulation of cell cycle progression and induction of apoptosis. These findings suggest that (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine could be further investigated as a potential anticancer agent.

The pharmacokinetic properties of (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine have also been studied to assess its suitability for clinical applications. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical studies.

To further understand the biological mechanisms underlying the activity of (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These computational methods have provided insights into the binding interactions between the compound and its target proteins. For example, molecular docking studies have revealed that (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine forms stable complexes with MAO-B through hydrogen bonding and hydrophobic interactions.

The synthesis of (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving ring formation and chiral resolution techniques. The development of efficient synthetic methods is crucial for scaling up production for preclinical and clinical trials.

In conclusion, (9aS)-Octahydro-1H-Pyrrolo[1,2-d][1,4]diazepine (CAS No. 929047-09-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and pave the way for its translation into clinical practice.